Cas no 2171739-35-6 (4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171739-35-6
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6204083
• PubChem ID: 165537986
• Update Time: 2025-11-01

4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1515762
• 4-[(4,4-difluoropentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171739-35-6

• Inchi： 1S/C25H28F2N2O5/c1-25(26,27)13-6-14-28-23(32)21(11-12-22(30)31)29-24(33)34-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ADYRXUWQJNRSFW-UHFFFAOYSA-N
• SMILES： FC(C)(CCCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171739-35-6)

4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171739-35-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a complex structural framework, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both fluorine atoms and a fluorenyl moiety makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of a butanoic acid backbone, modified by the introduction of a carbamoyl group at the fourth carbon position and an amino group at the same position, which is further protected by a methoxycarbonyl (Moc) group. The side chain terminates with a 4,4-difluoropentyl group, which introduces additional electronic and steric effects into the molecule. This structural arrangement not only enhances the compound's solubility and stability but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The incorporation of fluorine atoms into pharmaceuticals has been widely recognized as a strategy to optimize drug-like properties. Specifically, the 4,4-difluoropentyl substituent in this compound may contribute to its pharmacokinetic profile by influencing lipophilicity and metabolic resistance.

The fluorenyl methoxycarbonylamino group ({(9H-fluoren-9-yl)methoxycarbonyl}amino) adds another layer of complexity to the molecule. Fluorene derivatives are known for their stability and fluorescence properties, making them valuable in various applications, including imaging agents and probes. The Moc protection on the amino group ensures that it remains non-reactive under certain conditions while allowing for controlled deprotection when needed during synthetic or biological studies.

This compound has been explored in several research contexts, particularly in the development of enzyme inhibitors and receptor modulators. Its unique structural features make it a promising candidate for targeting enzymes involved in critical biological pathways. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain proteases and kinases, which are implicated in diseases such as cancer and inflammatory disorders.

The carbamoyl group at the fourth carbon position serves as a key functional moiety that can participate in hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules that require precise binding to proteins or nucleic acids. Additionally, the presence of both polar and non-polar regions within the molecule enhances its solubility profile, making it suitable for formulation into various delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards potential targets with high accuracy. Molecular docking studies have indicated that modifications to the fluorenyl methoxycarbonylamino part could improve binding interactions with specific protein receptors. These insights have guided synthetic efforts aimed at optimizing potency and selectivity.

The 4-(4,4-difluoropentyl)carbamoyl moiety has also been investigated for its potential role in modulating pharmacokinetic parameters. Fluorinated alkanes are known to influence membrane permeability and metabolic clearance rates, which can be leveraged to enhance drug delivery efficiency. By fine-tuning the length and electronic properties of this side chain, researchers can fine-tune the overall pharmacological profile of the compound.

In conclusion, 4-(4,4-difluoropentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171739-35-6) represents a structurally intricate and biologically relevant molecule with significant potential in drug discovery. Its unique combination of fluorine-containing groups and fluorenyl derivatives makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into this compound is expected to yield valuable insights into its mechanism of action and applications in medicinal chemistry.